(E)-3-(2-chlorophenyl)-N'-((E)-2-methyl-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(2-chlorophenyl)-N-[(E)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C20H17ClN4O/c1-14(11-15-7-3-2-4-8-15)13-22-25-20(26)19-12-18(23-24-19)16-9-5-6-10-17(16)21/h2-13H,1H3,(H,23,24)(H,25,26)/b14-11+,22-13+
• InChI Key: VQGHTXHYWQDLEZ-AYCHGHPVSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=NNC(=O)C2=CC(=NN2)C3=CC=CC=C3Cl
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=N/NC(=O)C2=CC(=NN2)C3=CC=CC=C3Cl
• Molecular Formula: C20H17ClN4O
• Molecular Weight: 364.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N'-((E)-2-methyl-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C20H17ClN4O and its molecular weight is 364.83. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(2-chlorophenyl)-N'-((E)-2-methyl-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(2-chlorophenyl)-N'-((E)-2-methyl-3-phenylallylidene)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

One of the primary applications of pyrazole derivatives is their antimicrobial activity. Studies have demonstrated the potential of novel pyrazole integrated 1,3,4-oxadiazoles and other pyrazole-based compounds as effective antimicrobial agents. These compounds have shown potent to weak antimicrobial activities against various bacterial and fungal strains, with some compounds emerging as effective antimicrobial agents due to their minimum inhibitory concentration values (Ningaiah et al., 2014).

Corrosion Inhibition

Pyrazole derivatives have also been investigated for their corrosion protection behavior. The synthesis and application of carbohydrazide-pyrazole compounds on mild steel in acidic solutions have shown significant inhibition efficiency, highlighting their potential as corrosion inhibitors. These studies involve electrochemical methods and computational approaches to evaluate the effectiveness of these compounds in protecting metals from corrosion (Paul et al., 2020).

Anticancer Activity

The anticancer activities of pyrazole derivatives have been explored through the synthesis of novel thiadiazoles and thiazoles incorporating the pyrazole moiety. These compounds have been evaluated against various cancer cell lines, showing promising anticancer activity. The detailed synthesis, characterization, and biological data of these compounds underline their potential as anticancer agents (Gomha et al., 2014).